Cas no 136083-57-3 (Fmoc-D-Asp-OH)

Fmoc-D-Asp-OH is a protected derivative of D-aspartic acid, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) group at the N-terminus. This compound is widely used in solid-phase peptide synthesis (SPPS) due to its orthogonal protection strategy, which allows selective deprotection under mild basic conditions. The D-configuration of the aspartic acid residue is valuable for designing peptides with enhanced stability or specific stereochemical requirements. Fmoc-D-Asp-OH offers high purity and consistent reactivity, ensuring efficient coupling in peptide chain elongation. Its compatibility with standard Fmoc-based protocols makes it a reliable choice for researchers working on modified peptides, peptidomimetics, or bioactive compounds requiring precise stereocontrol.
Fmoc-D-Asp-OH structure
Fmoc-D-Asp-OH structure
Product Name:Fmoc-D-Asp-OH
CAS No:136083-57-3
MF:C19H17NO6
MW:355.341385602951
MDL:MFCD01318740
CID:134888
PubChem ID:7006674
Update Time:2025-05-28

Fmoc-D-Asp-OH Chemical and Physical Properties

Names and Identifiers

    • D-Aspartic acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • Fmoc-D-Asp-OH
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-aspartic Acid
    • Fmoc-D-aspartic acid
    • (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanedioic acid
    • FMOC-D-ASP BR
    • N-Fmoc-D-aspartic Acid
    • Fmoc-aspartic acid
    • N-(9-fluorenylmethoxycarbonyl)-L-aspartic acid
    • N-Fmoc-L-aspartic acid
    • C19H17NO6
    • PubChem10504
    • AM81589
    • AB08736
    • F0592
    • ST24047246
    • 083F573
    • (R)-
    • 136083-57-3
    • DTXSID60426525
    • Q-101797
    • AKOS015840857
    • MFCD01318740
    • EN300-81381
    • AC-17110
    • (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanedioic acid
    • DS-15024
    • CS-W011842
    • A886878
    • (2R)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}butanedioic acid, AldrichCPR
    • SCHEMBL1486199
    • (R)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)SUCCINIC ACID
    • HY-W011126
    • J-300073
    • (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanedioic acid
    • EQ7JJH4LYH
    • (2R)-2-[[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO]BUTANEDIOIC ACID
    • D-ASPARTIC ACID, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-
    • KSDTXRUIZMTBNV-MRXNPFEDSA-N
    • MDL: MFCD01318740
    • Inchi: 1S/C19H17NO6/c21-17(22)9-16(18(23)24)20-19(25)26-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2,(H,20,25)(H,21,22)(H,23,24)/t16-/m1/s1
    • InChI Key: KSDTXRUIZMTBNV-MRXNPFEDSA-N
    • SMILES: O(C(N[C@@H](C(=O)O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 355.10600
  • Monoisotopic Mass: 355.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 113

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4
  • Boiling Point: 587.21 °C at 760 mmHg
  • Flash Point: 308.933 °C
  • Refractive Index: 29 ° (C=1, DMF)
  • PSA: 112.93000
  • LogP: 2.84390
  • Solubility: Not determined

Fmoc-D-Asp-OH Security Information

  • WGK Germany:3
  • Safety Instruction: S22; S24/25; S36/37/39; S26; S16
  • Hazardous Material Identification: Xn F
  • Risk Phrases:R20/21/22; R11; R36/37/38
  • Storage Condition:Store in cold storage.

Fmoc-D-Asp-OH Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Fmoc-D-Asp-OH Suppliers

Amadis Chemical Company Limited
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(CAS:136083-57-3)Fmoc-D-Asp-OH
Order Number:A886878
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:19
Price ($):178.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:136083-57-3)FMOC-D-天冬氨酸
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Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:136083-57-3)Fmoc-D-Asp-OH
A886878
Purity:99%
Quantity:100g
Price ($):178.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:136083-57-3)FMOC-D-天冬氨酸
LE25956674
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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